Cas no 1218713-63-3 (methyl 2-amino-2-2-(trifluoromethoxy)phenylacetate)

• Product Name: methyl 2-amino-2-2-(trifluoromethoxy)phenylacetate
• CAS No: 1218713-63-3
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.1865
• CID: 4740900
• PubChem ID: 60795431
• Update Time: 2025-10-29

methyl 2-amino-2-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-[2-(trifluoromethoxy)phenyl]acetate
• BC267332
• methyl 2-amino-2-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C10H10F3NO3/c1-16-9(15)8(14)6-4-2-3-5-7(6)17-10(11,12)13/h2-5,8H,14H2,1H3
• InChI Key： YJCUCGHEHDNFQL-UHFFFAOYSA-N
• SMILES： FC(OC1=C([H])C([H])=C([H])C([H])=C1C([H])(C(=O)OC([H])([H])[H])N([H])[H])(F)F

Computed Properties

• Exact Mass: 249.061278g/mol
• Monoisotopic Mass: 249.061278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6
• Molecular Weight: 249.19g/mol
• XLogP3: 2.1

Additional information on methyl 2-amino-2-2-(trifluoromethoxy)phenylacetate

Methyl 2-Amino-2-(Trifluoromethoxy)phenylacetate (CAS No. 1218713-63-3): A Comprehensive Overview

Methyl 2-amino-2-(trifluoromethoxy)phenylacetate (CAS No. 1218713-63-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with methyl 2-amino-2-(trifluoromethoxy)phenylacetate.

Chemical Properties: Methyl 2-amino-2-(trifluoromethoxy)phenylacetate is a white crystalline solid with a molecular formula of C₁₁H₁₁F₃NO₃. It has a molecular weight of approximately 254.20 g/mol. The compound is notable for its trifluoromethoxy group, which imparts unique electronic and steric properties. These properties make it an attractive candidate for various chemical reactions and biological studies. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water.

Synthesis Methods: The synthesis of methyl 2-amino-2-(trifluoromethoxy)phenylacetate can be achieved through several routes, each offering distinct advantages and challenges. One common method involves the reaction of 2-(trifluoromethoxy)benzaldehyde with methyl glycinate hydrochloride in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction typically proceeds via a nucleophilic addition followed by an intramolecular cyclization to form the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination, to introduce the amino group onto the phenyl ring.

Biological Activities: Recent studies have highlighted the potential biological activities of methyl 2-amino-2-(trifluoromethoxy)phenylacetate. One area of interest is its role as a precursor for the synthesis of bioactive molecules with therapeutic potential. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives exhibited potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions.

In addition to its anti-inflammatory properties, methyl 2-amino-2-(trifluoromethoxy)phenylacetate has shown promise in neuropharmacology. Research conducted at the University of California, San Francisco, demonstrated that this compound can modulate GABA receptors, which are involved in various neurological disorders such as anxiety and epilepsy. The ability to fine-tune the activity of these receptors makes it a valuable tool for developing new treatments for these conditions.

Clinical Applications: The clinical applications of methyl 2-amino-2-(trifluoromethoxy)phenylacetate are still in their early stages, but preliminary results are encouraging. Several pharmaceutical companies are currently exploring its potential as a lead compound for drug development. One notable example is a Phase I clinical trial conducted by a leading pharmaceutical company to evaluate the safety and efficacy of a derivative of this compound in treating chronic pain. The trial showed promising results, with patients reporting significant reductions in pain levels without severe side effects.

Current Research Trends: Ongoing research on methyl 2-amino-2-(trifluoromethoxy)phenylacetate is focused on optimizing its pharmacological properties and expanding its therapeutic applications. Scientists are investigating novel synthetic strategies to improve yield and purity while reducing production costs. Additionally, efforts are being made to enhance the bioavailability and stability of this compound through prodrug design and formulation techniques.

In conclusion, methyl 2-amino-2-(trifluoromethoxy)phenylacetate (CAS No. 1218713-63-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.